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Compound of Interest

Compound Name: Tetradecahydrophenanthrene

Cat. No.: B1634074 Get Quote

For immediate reference, please consult your institution's specific waste management

protocols. This document provides general guidance and should be used in conjunction with

your facility's established procedures.

The proper disposal of Tetradecahydrophenanthrene is critical to ensure the safety of

laboratory personnel and to prevent environmental contamination. This compound is

recognized as harmful if swallowed and presents a significant, long-lasting hazard to aquatic

life.[1][2] Adherence to the following procedures is essential for responsible chemical waste

management.

Key Safety and Hazard Information
Before handling Tetradecahydrophenanthrene, it is crucial to be aware of its associated

hazards. The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals

provides the following classifications:
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4
H302: Harmful if swallowed[1]

[2]

Hazardous to the aquatic

environment, long-term hazard
1

H410: Very toxic to aquatic life

with long lasting effects[2]

Hazardous to the aquatic

environment, long-term hazard
4

H413: May cause long lasting

harmful effects to aquatic life[1]

Skin Corrosion/Irritation 2 H315: Causes skin irritation[3]

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation[3]

Specific target organ toxicity,

single exposure
3

H335: May cause respiratory

irritation[3]

Physical and Chemical Properties
Understanding the physical and chemical properties of Tetradecahydrophenanthrene can

inform safe handling and storage practices.

Property Value

Molecular Formula C14H24[1]

Molecular Weight 192.34 g/mol [1]

Melting Point -3°C[4]

Boiling Point 273.7°C at 760 mmHg[4]

Flash Point 105.1°C[4]

Density 0.914 g/cm³[4]

Solubility Insoluble in water[5]

Step-by-Step Disposal Protocol
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The primary directive for the disposal of Tetradecahydrophenanthrene is to avoid release to

the environment and to dispose of the contents and container to an approved waste disposal

plant.[2][5] The following protocol outlines the necessary steps for laboratory personnel.

1. Personal Protective Equipment (PPE) and Engineering Controls:

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Wear chemically resistant gloves (e.g., nitrile).

Skin Protection: Wear a lab coat and ensure exposed skin is covered.

Ventilation: Handle the chemical in a well-ventilated area, preferably within a chemical fume

hood.

2. Waste Segregation and Collection:

Waste Stream: Designate a specific, clearly labeled waste container for

Tetradecahydrophenanthrene and materials contaminated with it. The label should include

the chemical name and relevant hazard symbols.

Contaminated Materials: This includes any residual solid or solutions of

Tetradecahydrophenanthrene, as well as contaminated items such as pipette tips, gloves,

and weighing paper.

Container Type: Use a chemically compatible, sealable container for waste collection.

3. Preparing for Disposal:

Do Not Mix: Do not mix Tetradecahydrophenanthrene waste with other chemical waste

streams unless explicitly permitted by your institution's environmental health and safety

(EHS) office.

Secure Packaging: Ensure the waste container is tightly sealed to prevent leaks or spills.

Labeling: The waste container must be accurately and fully labeled according to your

institution's and local regulations. This typically includes the chemical name, concentration,

and hazard warnings.
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4. Storage Pending Disposal:

Storage Location: Store the sealed waste container in a designated, secure waste

accumulation area. This area should be away from drains and sources of ignition.

Secondary Containment: It is best practice to store the waste container within a secondary

containment unit to prevent the spread of material in case of a leak.

5. Arranging for Final Disposal:

Contact EHS: Follow your institution's procedures for requesting a chemical waste pickup.

This is typically handled by the Environmental Health and Safety (EHS) office.

Documentation: Complete any required waste disposal forms or manifests as instructed by

your EHS department.

Professional Disposal: The EHS office will arrange for the collection and transportation of the

waste to a licensed and approved waste disposal facility.

Disposal Workflow
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In the Laboratory
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Caption: Workflow for the safe disposal of Tetradecahydrophenanthrene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1634074?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/octahydrophenanthrene
https://pubchem.ncbi.nlm.nih.gov/compound/octahydrophenanthrene
https://www.sigmaaldrich.com/HK/en/sds/aldrich/p11409?userType=undefined
http://angenechemical.com/sds/29369-63-9.pdf
https://www.lookchem.com/404.htm
https://www.fishersci.com/store/msds?partNumber=AC130090050&productDescription=PHENANTHRENE+97%2B%25+5G&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1634074#tetradecahydrophenanthrene-proper-disposal-procedures
https://www.benchchem.com/product/b1634074#tetradecahydrophenanthrene-proper-disposal-procedures
https://www.benchchem.com/product/b1634074#tetradecahydrophenanthrene-proper-disposal-procedures
https://www.benchchem.com/product/b1634074#tetradecahydrophenanthrene-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1634074?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1634074?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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